Cas no 885952-58-9 (N-HYDROXY-2-(4-METHOXY-3-METHYL-PHENYL)-ACETAMIDINE)

• Product Name: N-HYDROXY-2-(4-METHOXY-3-METHYL-PHENYL)-ACETAMIDINE
• CAS No: 885952-58-9
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 890020
• PubChem ID: 51427272
• Update Time: 2025-04-19

N-HYDROXY-2-(4-METHOXY-3-METHYL-PHENYL)-ACETAMIDINE Chemical and Physical Properties

Names and Identifiers

• N-HYDROXY-2-(4-METHOXY-3-METHYL-PHENYL)-ACETAMIDINE
• BENZENEETHANIMIDAMIDE,N,-HYDROXY-4-METHOXY-3-METHYL
• N'-hydroxy-2-(4-methoxy-3-methylphenyl)ethanimidamide
• 885952-58-9

• MDL： MFCD07776394
• Inchi： 1S/C10H14N2O2/c1-7-5-8(6-10(11)12-13)3-4-9(7)14-2/h3-5,13H,6H2,1-2H3,(H2,11,12)
• InChI Key： IZAUCQAXLOUXBG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C)C/C(=N/O)/N

Computed Properties

• Exact Mass: 194.10600
• Monoisotopic Mass: 194.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 67.84000
• LogP: 1.99280